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Compound of Interest

Compound Name: Reactive Yellow 15

Cat. No.: B13747826

An In-depth Technical Guide to C.I. Reactive Yellow 15

This technical guide provides a comprehensive overview of C.l. Reactive Yellow 15 (CAS No.
12226-47-0), a significant dye in the textile industry. The guide is intended for researchers,
scientists, and professionals in drug development, offering detailed information on its chemical
identity, properties, and relevant experimental protocols.

Chemical Identity and Synonyms

C.l. Reactive Yellow 15 is a single azo class reactive dye.[1] It is widely known by various
synonyms and trade names across different suppliers and regions. A comprehensive list of

these alternative names is provided below to aid in its identification in literature and commercial
products.

Table 1: Synonyms and Alternative Names for C.l. Reactive Yellow 15
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Type

Name

C.l. Name

C.l. Reactive Yellow 15[2]

CAS Registry No.

12226-47-0[1][3]

Common Synonyms

Reactive Yellow 15, Reactive Yellow GR,
Reactive Yellow KN-GR[1][3]

Trade Names

Remazol Yellow GR, Cavalite Yellow GR,
Diamira Yellow GR, Intracron Yellow VS-GR,
Benzactiv Yellow V-GR 133, Primazin Yellow
GRL[Z][4][5]

IUPAC Name

disodium;4-[4-[[2-methoxy-5-methyl-4-(2-
sulfonatooxyethylsulfonyl)phenyl]diazenyl]-5-
methyl-3-oxo-1H-pyrazol-2-

yl]benzenesulfonate[2]

Other Identifiers

AX00C3ZTBP (UNII), DTXSID701013665 (EPA
CompTox), EINECS 247-170-4[2][6]

Physicochemical Properties

The key physicochemical properties of C.l. Reactive Yellow 15 are summarized in the table

below. This data is essential for understanding its behavior in various applications, particularly

in dyeing processes.

Table 2: Physicochemical Properties of C.I. Reactive Yellow 15

Property

Value

Molecular Formula

C20H20N4Na2011S3[1][2][ 7]

Molecular Weight 634.57 g/mol [1][3][7]
Appearance Yellow Powder[1][4]
Solubility Soluble in water (50 g/L)[1]

Chemical Class

Single azo class[1][3]
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Synthesis and Manufacturing

The manufacturing of C.l. Reactive Yellow 15 involves a two-step process: diazotization
followed by a coupling reaction.[1]

Manufacturing Protocol

The synthesis of C.I. Reactive Yellow 15 is achieved through the following steps:

o Diazotization: 2-(4-Amino-2-methoxy-5-methylphenylsulfonyl)ethyl hydrogensulfate
undergoes diazotization.[1]

e Coupling: The resulting diazo compound is then coupled with 4-(3-Methyl-5-0x0-4,5-
dihydropyrazol-1-yl)benzenesulfonic acid.[1]

Manufacturing Workflow Diagram
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Manufacturing Workflow of C.l. Reactive Yellow 15

2-(4-Amino-2-methoxy-5-
methylphenylsulfonyl)ethyl
hydrogensulfate
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benzenesulfonic acid

Coupling Reaction

C.l. Reactive Yellow 15
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Caption: Manufacturing workflow for C.I. Reactive Yellow 15.

Experimental Protocols
Biodegradation of Reactive Yellow 15

A study by Hameed and Ismail (2020) investigated the biodegradation of Reactive Yellow 15
using immobilized microbial cultures.[8]

Microbial Culture and Immobilization:

e Microbial Source: Mixed microbial cultures were sourced from activated sludge.[8]
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o Immobilization: The microbial cells were immobilized using biocarriers such as Sodium
Alginate (SA), Starch (St), and Gelatin (Ge), which were cross-linked with Polyvinyl Alcohol
(PVA).[8]

Biodegradation Assay:
o Free Cells: Batch experiments were conducted under static conditions for 72 hours.[8]

o Immobilized Cells: Experiments were performed in a shaking incubator for 48 hours to
improve mass transfer.[8]

Operating Conditions:

e Initial Dye Concentration: 10 mg/L of Reactive Yellow 15.[8]

e Hydraulic retention time (HRT) and organic loading rate (OLR) were controlled.[8]
Analytical Methods:

e Decolorization Monitoring: A UV-Vis spectrophotometer was used to monitor the
decolorization process.[8]

» Confirmation of Biodegradation: HPLC and FTIR analyses were conducted to confirm the
breakdown of the parent dye molecule.[8]

» Toxicity Assessment: Phytotoxicity and biotoxicity assays were performed to evaluate the
toxicity of the dye before and after degradation.[8]

Experimental Workflow for Dye Biodegradation
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Experimental Workflow for Dye Biodegradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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